Cas no 2172534-24-4 (1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

1-2-(Dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is a structurally specialized triazole derivative featuring a carbothioamide functional group. Its molecular architecture, incorporating a dimethylaminoethyl substituent and an isopropyl group, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the carbothioamide moiety may contribute to chelating properties or serve as a precursor for heterocyclic transformations. This compound is of interest in medicinal chemistry due to the triazole core's known bioactivity, often associated with antimicrobial or antifungal applications. Its synthetic versatility and functional group reactivity make it a valuable candidate for further research in drug development and coordination chemistry.
1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide structure
2172534-24-4 structure
Product Name:1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
CAS No:2172534-24-4
MF:C10H19N5S
MW:241.35635972023
CID:6183089
PubChem ID:165597615
Update Time:2025-05-26

1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
    • 1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
    • EN300-1596548
    • 2172534-24-4
    • Inchi: 1S/C10H19N5S/c1-7(2)9-8(10(11)16)12-13-15(9)6-5-14(3)4/h7H,5-6H2,1-4H3,(H2,11,16)
    • InChI Key: PFFMSNPPHNTSJD-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(C(C)C)N(CCN(C)C)N=N1)N

Computed Properties

  • Exact Mass: 241.13611680g/mol
  • Monoisotopic Mass: 241.13611680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 92.1Ų

1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596548-0.05g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
0.05g
$1247.0 2023-06-04
Enamine
EN300-1596548-0.1g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
0.1g
$1307.0 2023-06-04
Enamine
EN300-1596548-0.25g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
0.25g
$1366.0 2023-06-04
Enamine
EN300-1596548-0.5g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
0.5g
$1426.0 2023-06-04
Enamine
EN300-1596548-1.0g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
1g
$1485.0 2023-06-04
Enamine
EN300-1596548-2.5g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
2.5g
$2912.0 2023-06-04
Enamine
EN300-1596548-5.0g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
5g
$4309.0 2023-06-04
Enamine
EN300-1596548-10.0g
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
10g
$6390.0 2023-06-04
Enamine
EN300-1596548-50mg
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
50mg
$1247.0 2023-09-23
Enamine
EN300-1596548-100mg
1-[2-(dimethylamino)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
2172534-24-4
100mg
$1307.0 2023-09-23

Additional information on 1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172534-24-4)

1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2172534-24-4, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a dimethylamino side chain, a propan-2-yl substituent, and a carbothioamide moiety, contributes to its unique chemical properties and makes it a subject of intense interest for researchers exploring novel drug candidates.

The molecular structure of 1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is characterized by a central triazole ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. This core structure is flanked by various substituents that modulate its reactivity and biological interactions. The dimethylamino group at the 2-position introduces basicity and potential hydrogen bonding capabilities, while the propan-2-yl group at the 5-position adds steric bulk and influences the compound's solubility and metabolic stability. The carbothioamide functionality at the 4-position introduces both sulfur and amide-like characteristics, which can participate in various biochemical interactions.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections caused by resistant bacteria, inflammation-related disorders, and even certain types of cancer. The structural features of 1H-1,2,3-triazole rings make them particularly useful in drug design because they can form stable complexes with biological targets and exhibit favorable pharmacokinetic properties. Additionally, the presence of sulfur in the carbothioamide moiety often enhances binding affinity to proteins and enzymes.

One of the most compelling aspects of 1-2-(dimethylamino)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is its potential as a scaffold for developing novel therapeutic agents. Researchers have been investigating its derivatives for their ability to modulate key biological pathways. For instance, studies have suggested that compounds with similar triazole structures may interfere with bacterial cell wall synthesis or inhibit enzymes involved in inflammation. The dimethylamino group can also serve as a pharmacophore for targeting receptors or ion channels in the nervous system.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole core efficiently. The introduction of the carbothioamide group typically involves thiolation reactions or nucleophilic substitution processes, which must be carefully optimized to avoid side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1H-1,2,3-triazole derivatives with biological targets. These studies often involve docking simulations to predict how the compound might interact with proteins or enzymes at an atomic level. The presence of multiple functional groups provides numerous potential binding sites on the target molecule, which can be exploited to enhance drug efficacy. Furthermore, quantum mechanical calculations have been used to elucidate the electronic structure and reactivity of this compound.

Recent experimental studies have begun to explore the pharmacological profile of 1H-benzotriazole derivatives, which share structural similarities with our compound. These investigations have revealed promising results in terms of anti-inflammatory and antimicrobial activities. For example, certain benzotriazole-based compounds have demonstrated ability to inhibit COX enzymes or block bacterial biofilm formation. While these findings are preliminary, they provide a strong rationale for further exploring the therapeutic potential of derivatives like 1H-benzotriazole-thione amides.

The development of new drugs is often hampered by issues related to bioavailability and metabolic stability. However,1H-benzotriazole derivatives, including our target compound,may offer advantages due to their favorable physicochemical properties such as solubility and lipophilicity balance (logP values). Computational tools like Quantitative Structure–Activity Relationships (QSAR) have been used to predict these properties based on structural features like hydrogen bonding capacity,dimethylamino group orientation,and electronic distribution around the triazole ring.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated,especially when considering compounds like our target that feature both sulfur from thioamide moieties alongside nitrogen-rich triazole cores . Sulfur atoms are known for their ability to form stable bonds with biological targets due partly because they exhibit multiple oxidation states . This versatility makes them ideal candidates for designing molecules capable interacting selectively with specific biomolecules .

In conclusion,CAS No .2172534 -24 -4 represents an intriguing candidate within pharmaceutical research owing both unique structural features extensive biochemical possibilities . While much work remains before clinical translation , ongoing investigations into related scaffolds offer hope future breakthroughs disease treatment . Continued exploration synthesis , molecular modeling , experimental validation will undoubtedly expand knowledge base surrounding this fascinating class organic compounds .

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd